N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide

• IUPAC Name: N-(4-fluorophenyl)-1-thiophen-2-ylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C16H17FN2O3S2/c17-13-3-5-14(6-4-13)18-16(20)12-7-9-19(10-8-12)24(21,22)15-2-1-11-23-15/h1-6,11-12H,7-10H2,(H,18,20)
• InChI Key: AMKDDDPVTMYZSU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=C(C=C2)F)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C16H17FN2O3S2
• Molecular Weight: 368.5 g/mol

Description

N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide is a synthetic organic compound that features a piperidine ring substituted with a fluorophenyl group, a thiophene-2-sulfonyl group, and a carboxamide group. Compounds with such structures are often investigated for their potential pharmacological properties, including anti-inflammatory, analgesic, and anticancer activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide typically involves multi-step organic reactions. A common synthetic route might include:

Formation of the Piperidine Ring: Starting from a suitable precursor, the piperidine ring is synthesized through cyclization reactions.

Introduction of the Fluorophenyl Group: The fluorophenyl group can be introduced via nucleophilic aromatic substitution or other suitable methods.

Attachment of the Thiophene-2-sulfonyl Group: This step might involve sulfonylation reactions using thiophene-2-sulfonyl chloride.

Formation of the Carboxamide Group:

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of reaction conditions to maximize yield and purity. This includes controlling temperature, pressure, solvent choice, and reaction time.

Chemical Reactions Analysis

Types of Reactions

N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form sulfoxides or sulfones.

Reduction: Reduction reactions can modify the sulfonyl group or other functional groups.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens, alkylating agents, or nucleophiles can be employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could lead to the formation of amines or alcohols.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for therapeutic uses, including anti-inflammatory, analgesic, and anticancer properties.

Industry: Utilized in the development of new materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to downstream effects on cellular pathways.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorophenyl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide
• N-(4-bromophenyl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide
• N-(4-methylphenyl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide

Uniqueness

N-(4-fluorophenyl)-1-(thiophene-2-sulfonyl)piperidine-4-carboxamide is unique due to the presence of the fluorine atom, which can significantly influence its chemical and biological properties. Fluorine atoms can enhance the compound’s stability, lipophilicity, and ability to interact with biological targets.